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For researchers, scientists, and drug development professionals navigating the complex
landscape of data analytics, selecting the right platform is paramount. This guide provides an
objective comparison of SAP S/4AHANA's analytics capabilities against prominent alternatives,
offering insights into their respective strengths and weaknesses in a research context. While
direct, publicly available experimental data for head-to-head comparisons is limited, this guide
synthesizes available information to support informed decision-making.

Executive Summary

SAP S/4HANA, an enterprise resource planning (ERP) system, offers robust real-time analytics
capabilities through its in-memory database and embedded analytics features.[1][2] Its primary
strength lies in integrating operational and analytical data, providing a single source of truth for
organizations.[3][4] However, for the specialized and data-intensive needs of scientific
research, particularly in genomics and large-scale clinical data analysis, alternative platforms
like Snowflake and Databricks present compelling advantages in terms of flexibility, scalability,
and advanced analytical functionalities.[5][6][7]

Data Presentation: A Comparative Overview
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The following tables summarize the key analytics capabilities of SAP S/4AHANA, Snowflake,
and Databricks, focusing on aspects critical to research and drug development.
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Feature

SAP SI/4HANA

Snowflake

Databricks

Primary Use Case

Integrated operational
and real-time analytics
for business

processes.[8]

Cloud-native data
warehousing with a
focus on structured
and semi-structured
data.[6]

Unified analytics
platform for big data,
machine learning, and
collaborative data
science.[9][10][11]

Data Processing

Architecture

In-memory database
(HANA) for real-time
processing of

transactional data.[12]

Separation of
compute and storage
for high scalability and

concurrency.[6]

Unified analytics
engine based on
Apache Spark for
large-scale data

processing.[9][10]

Real-time Analytics

Strong capabilities
with Embedded
Analytics for
operational reporting
on live data.[1][2]

High-performance
querying on large
datasets, with features
to optimize query
performance.[13][14]

Optimized for
streaming data and
real-time analytics on

massive datasets.[7]

Data Types Handled

Primarily structured
data from ERP and

business processes.

Structured and semi-
structured data (e.qg.,
JSON, Avro, Parquet).

[5](6]

Structured, semi-
structured, and
unstructured data,
including genomic and
image data.[15]

Machine Learning &
Al

Embedded machine
learning capabilities
and integration with
SAP Analytics Cloud.

Integration with
various ML tools and
libraries; Snowpark for
Python-based ML.[16]

Native, end-to-end
machine learning
lifecycle management
with MLflow and
collaborative
notebooks.[17]

Life Sciences

Specifics

Strong in clinical trial
supply chain
management and
LIMS integration.[18]

Well-suited for clinical
trial data analysis and
patient cohort
identification.[16][19]

Excels in genomics,
real-world evidence
analysis, and complex
multi-omics data
integration.[9][10][11]
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Quantitative Data Summary

While comprehensive, independent benchmark data is scarce, the following table presents

available quantitative metrics to offer a glimpse into the performance of each platform. It is

important to note that these figures are often vendor-provided or derived from specific use

cases and may not be directly comparable.

Metric

SAP SI/4HANA

Snowflake

Databricks

Real-time Reporting

Performance

Real-time insights
from transactional

data.

High-speed analytics

on large datasets.

Interactive-time
queries across
petabyte-scale

genomic databases.

Data Processing

In-memory computing

accelerates complex

Efficient processing of

large volumes of data

Up to 100x
performance

improvement for

Speed ] with minimal genomic tasks with
queries. _ , o
configuration.[14] optimized Apache
Spark engine.[9]
Independent scaling
of compute and Highly scalable for
Scalable architecture, storage resources to large-scale data
Scalability with cloud deployment  handle virtually processing and

options.[20]

unlimited concurrent

users and workloads.

[6]

machine learning

model training.[21]

Return on Investment
(ROI) in Pharma

Potential for 5-15%
revenue growth and
15-25% cost reduction
over 10 years in the
pharmaceutical

industry.

Focus on cost-
efficiency through
optimized query
performance and
usage-based pricing.
[13]

Enables faster drug
discovery and
development, leading
to quicker time-to-

market.

Experimental Protocols
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Detailed, standardized experimental protocols for directly benchmarking these platforms in a
research setting are not readily available in the public domain. However, a robust evaluation
methodology for researchers would typically involve the following steps:

» Define Use Case-Specific Benchmarks: Establish clear key performance indicators (KPIs)
relevant to the research, such as query latency for specific genomic queries, data ingestion
throughput for clinical trial data, or model training time for a predictive algorithm.

o Prepare a Representative Dataset: Utilize a large and complex dataset that mirrors real-
world research data. For example, a multi-omics dataset for a drug discovery project or a
large electronic health record (EHR) dataset for real-world evidence analysis.

e Develop and Execute Standardized Queries and Workloads: Create a suite of queries and
analytical tasks that are representative of the research workflow. These should be executed
across all platforms under controlled conditions.

e Measure and Record Performance Metrics: Systematically capture metrics such as query
execution time, data loading time, resource utilization, and cost.

e Qualitative Assessment: Evaluate ease of use, collaboration features, and the ecosystem of
available tools and integrations for each platform.

Due to the lack of publicly available, detailed protocols, researchers are encouraged to conduct
their own proof-of-concept studies using their specific data and analytical requirements to make
a truly informed decision.

Mandatory Visualization

The following diagrams, generated using Graphviz (DOT language), illustrate key workflows
and logical relationships relevant to the analytics capabilities of these platforms in a research
context.

Signaling Pathway: A Conceptual Overview
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Caption: High-level data flow within SAP S/4AHANA, Snowflake, and Databricks for life sciences
analytics.

Experimental Workflow: LIMS Integration with SAP
S/I4AHANA
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Caption: Workflow for integrating a Laboratory Information Management System (LIMS) with
SAP S/AHANA for real-time quality reporting.[18][22][23]

Logical Relationship: Drug Discovery Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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